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Compound of Interest

Compound Name:
(-)-cis-2-

Benzylaminocyclohexanemethanol

CAS No.: 71581-93-6

Cat. No.: B1270552

Get Quote

This guide provides a comprehensive technical overview of (-)-cis-2-
Benzylaminocyclohexanemethanol, a chiral amino alcohol with significant applications in

asymmetric synthesis and as a building block in the development of complex molecules. This

document is intended for researchers, scientists, and professionals in the fields of organic

chemistry, medicinal chemistry, and drug development.

Introduction: The Significance of Chiral 1,2-Amino
Alcohols
(-)-cis-2-Benzylaminocyclohexanemethanol, also known as (-)-N-Benzyl-cis-2-

hydroxymethylcyclohexylamine, belongs to the class of chiral 1,2-amino alcohols. This

structural motif is of paramount importance in modern organic synthesis and medicinal

chemistry. The presence of two vicinal stereocenters, coupled with the coordinating ability of

the amino and hydroxyl groups, makes these molecules highly effective as chiral ligands and

auxiliaries in a wide array of stereoselective transformations. The "cis" configuration of the
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substituents on the cyclohexane ring enforces a specific spatial arrangement, which is crucial

for achieving high levels of stereocontrol in catalyzed reactions. Understanding the

physicochemical properties, synthesis, and reactivity of this compound is therefore essential for

its effective utilization in the laboratory and in the development of new chemical entities.

Physicochemical and Spectroscopic Properties
A thorough understanding of the physical and chemical properties of a compound is the

foundation for its successful application. The key properties of (-)-cis-2-
Benzylaminocyclohexanemethanol are summarized in the table below.

Property Value Source(s)

Molecular Formula C₁₄H₂₁NO [1]

Molecular Weight 219.32 g/mol [1]

Appearance
White to light yellow crystalline

powder
[2]

Melting Point 67-69 °C [1]

Optical Rotation ([α]₂₀/D, c=1

in methanol)
-24° [1]

Purity >98.0% [2]

CAS Number 71581-93-6 [1]

Spectroscopic Data:

Spectroscopic techniques are indispensable for the structural elucidation and purity

assessment of organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the molecular structure of (-)-cis-2-Benzylaminocyclohexanemethanol. The

proton NMR spectrum will show characteristic signals for the aromatic protons of the benzyl

group, the methine and methylene protons of the cyclohexane ring, and the protons of the

hydroxymethyl and amino groups.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1270552/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cis-2-benzylaminocyclohexanemethanol-properties-synthesis-and-applications
https://www.benchchem.com/product/b1270552/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cis-2-benzylaminocyclohexanemethanol-properties-synthesis-and-applications
https://www.sigmaaldrich.com/US/en/product/aldrich/405086
https://www.sigmaaldrich.com/US/en/product/aldrich/405086
https://d-nb.info/1205639888/34
https://www.sigmaaldrich.com/US/en/product/aldrich/405086
https://www.sigmaaldrich.com/US/en/product/aldrich/405086
https://d-nb.info/1205639888/34
https://www.sigmaaldrich.com/US/en/product/aldrich/405086
https://www.benchchem.com/product/b1270552/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cis-2-benzylaminocyclohexanemethanol-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional

groups present in the molecule. Key absorptions are expected for the O-H stretch of the

alcohol, the N-H stretch of the secondary amine, C-H stretches of the aromatic and aliphatic

portions, and C-N and C-O stretching vibrations.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

fragmentation pattern of the compound, further confirming its identity.

Synthesis of (-)-cis-2-
Benzylaminocyclohexanemethanol
The enantioselective synthesis of chiral 1,2-amino alcohols is a well-established field in organic

chemistry. While a specific, detailed, step-by-step protocol for the synthesis of (-)-cis-2-
Benzylaminocyclohexanemethanol is not readily available in peer-reviewed literature, a

highly plausible and effective route is through the reductive amination of a suitable keto-alcohol

precursor. The following is an adapted, expert-devised protocol based on established

methodologies for similar transformations.[3][4]

Proposed Synthetic Pathway: Diastereoselective Reduction and Reductive Amination

The synthesis can be envisioned in two key steps starting from commercially available

materials. The rationale is to first establish the cis-relationship between the hydroxyl and the

subsequent amino group.

2-Hydroxycyclohexanone Diastereoselective
Reduction cis-1,2-Cyclohexanediol Selective Activation

& Reductive Amination
(-)-cis-2-Benzylamino-
cyclohexanemethanol

Reactants

Catalyst
Benzaldehyde

(-)-cis-2-Benzylamino-
cyclohexanemethanol

Diethylzinc

Chiral
(S)-1-Phenyl-1-propanol

High Enantioselectivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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